Cas no 493040-20-3 (1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate)

• Product Name: 1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate
• CAS No: 493040-20-3
• MF: C₂₀H₂₇NO₄S
• MW: 377.497684717178
• CID: 328926
• PubChem ID: 22253590
• Update Time: 2025-05-22

1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate
• 1-Benzyl-4-methyl-piperidin-3-ol -toluene-4-sulfonic Acid Salt
• IXZHVWWLFJWBQN-UHFFFAOYSA-N
• C74961
• 1-Benzyl4-methyl-piperidin-3-ol-toluene-4-sulfonic Acid Salt
• N-Benzyl-3-hydroxy-4-Methyl-piperidiniuM Toluene-4-sulfonate
• AKOS022173283
• MFCD18205833
• 1-BENZYL-4-METHYLPIPERIDIN-3-OL4-METHYLBENZENESULFONATE
• DS-7272
• SB22733
• 493040-20-3
• CS-0006822
• 384338-21-0
• 1-Benzyl-4-methyl-piperidin-3-ol-toluene-4-sulfonic Acid Salt
• 1-benzyl-4-methylpiperidin-3-ol;4-methylbenzenesulfonic acid
• 1-benzyl-4-methylpiperidin-3-ol; 4-methylbenzene-1-sulfonic acid
• SCHEMBL4062247
• C20H27NO4S

• MDL： MFCD18205833
• Inchi： 1S/C13H19NO.C7H8O3S/c1-11-7-8-14(10-13(11)15)9-12-5-3-2-4-6-12;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,11,13,15H,7-10H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： IXZHVWWLFJWBQN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.OC1CN(CC2C=CC=CC=2)CCC1C

Computed Properties

• Exact Mass: 377.16600
• Monoisotopic Mass: 377.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.22000
• LogP: 4.14970

1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate

Comprehensive Overview of 1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate (CAS No. 493040-20-3)

The compound 1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate (CAS No. 493040-20-3) is a chemically synthesized derivative of piperidine, a six-membered heterocyclic amine. This compound has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural properties and potential applications. The presence of both a benzyl and a methyl group on the piperidine ring, along with the 4-methylbenzenesulfonate moiety, makes it a versatile intermediate in the synthesis of more complex molecules.

Researchers and industry professionals often search for "1-benzyl-4-methylpiperidin-3-ol uses" or "CAS 493040-20-3 applications," reflecting the growing interest in this compound. Its structural features suggest potential utility in the development of central nervous system (CNS) targeting agents, given the piperidine scaffold's prevalence in neuroactive compounds. Additionally, the 4-methylbenzenesulfonate group may enhance solubility, a critical factor in drug formulation.

From a synthetic chemistry perspective, the compound's piperidine core is a common motif in alkaloids and pharmaceuticals. The benzyl substitution at the 1-position and the methyl group at the 4-position introduce steric and electronic effects that can influence reactivity. This makes 1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate a valuable building block for medicinal chemistry projects, particularly in the design of receptor modulators or enzyme inhibitors.

Recent trends in organic chemistry highlight the demand for "piperidine derivatives synthesis" and "benzenesulfonate salts in drug development," aligning with this compound's relevance. The 4-methylbenzenesulfonate counterion, for instance, is often employed to improve crystallinity and stability, which are essential for scalable production. These attributes make CAS No. 493040-20-3 a subject of interest for both academic and industrial researchers.

Another area of exploration is the compound's potential role in asymmetric synthesis. The chiral center at the 3-position of the piperidine ring opens avenues for enantioselective transformations, a hot topic in modern synthetic chemistry. Queries like "chiral piperidine derivatives" or "stereoselective synthesis of 1-benzyl-4-methylpiperidin-3-ol" reflect this focus. Such applications could lead to breakthroughs in the production of optically active pharmaceuticals.

In summary, 1-benzyl-4-methylpiperidin-3-ol 4-methylbenzenesulfonate (CAS No. 493040-20-3) represents a multifaceted compound with broad implications in drug discovery and synthetic chemistry. Its structural versatility, combined with the practical benefits of the 4-methylbenzenesulfonate group, positions it as a valuable asset for researchers tackling challenges in molecular design and pharmaceutical development.